Cas no 1426314-75-1 (ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate)

• Product Name: ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate
• CAS No: 1426314-75-1
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 5799544
• Update Time: 2025-05-25

ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• CDOLNSNBPPONCD-UHFFFAOYSA-N
• ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate

• Inchi： 1S/C17H21NO5/c1-3-22-17(20)11-10-16(19)18-12-6-7-13-23-15-9-5-4-8-14(15)21-2/h4-5,8-9H,3,10-13H2,1-2H3,(H,18,19)
• InChI Key： CDOLNSNBPPONCD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(NCC#CCOC1=CC=CC=C1OC)=O

Additional information on ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate

Introduction to Ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate (CAS No. 1426314-75-1)

Ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate, a compound with the CAS number 1426314-75-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in various biomedical and therapeutic contexts. The molecular architecture of this compound includes a but-2-yn-1-yl moiety linked to a carbamoyl group, which is further connected to an ethyl ester at the terminal position. Such structural features make it a promising candidate for further investigation in drug discovery and molecular chemistry.

The presence of the 2-methoxyphenoxy group in the molecule suggests possible interactions with biological targets, which could be leveraged for therapeutic purposes. This group is commonly found in pharmacologically active compounds due to its ability to modulate enzyme activity and receptor binding. The synthesis and characterization of this compound have opened new avenues for research in medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological systems in a targeted manner. Ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate fits into this category, as its unique structure may enable it to bind to specific biological targets with high affinity. This has led to its investigation as a potential lead compound for the development of new drugs.

The carbamoyl group in the molecule is particularly noteworthy, as it is often involved in the formation of hydrogen bonds and can influence the overall solubility and bioavailability of a compound. The combination of this group with the but-2-yn-1-yl moiety suggests that Ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate may exhibit interesting physicochemical properties that could be advantageous for drug development.

Recent studies have highlighted the importance of understanding the structural features of molecules that contribute to their biological activity. The complex scaffold of Ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate provides a rich framework for such investigations. Researchers are exploring various synthetic routes to optimize its structure and enhance its pharmacological properties.

The ethyl ester at the terminal position of the molecule can be modified to improve its metabolic stability and bioavailability. This flexibility allows chemists to tailor the compound for specific applications, making it a versatile tool in drug discovery. The ability to modify this part of the molecule without affecting its core pharmacophore opens up numerous possibilities for designing derivatives with enhanced therapeutic efficacy.

In conclusion, Ethyl 3-{[4-(2-methoxyphenoxy)but-2-yn-1-yl]carbamoyl}propanoate (CAS No. 1426314-75-1) is a structurally complex and intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration, particularly in the context of developing new therapeutic agents. As research continues, we can expect to see more applications and advancements derived from this promising compound.